BE“GHE Validation & Comparative

Check Availability & Pricing

comparison of different gallium alloys for low-
temperature applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gallium
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A Comparative Guide to Gallium Alloys for Low-
Temperature Applications

For Researchers, Scientists, and Drug Development Professionals

Gallium-based liquid metal alloys are emerging as critical materials for a variety of low-
temperature applications, offering a unique combination of fluidity, high thermal and electrical
conductivity, and low toxicity. This guide provides a comprehensive comparison of several
prominent gallium alloys, supported by experimental data and detailed methodologies to assist
in material selection for advanced research and development.

Performance Comparison of Gallium Alloys

The selection of an appropriate gallium alloy is dictated by the specific temperature
requirements and performance metrics of the application. The following table summarizes key
guantitative data for several common and novel gallium alloys.
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Alloy
Composit
ion (wt%)

Melting
Point (°C)

Solidifica
tion Point
(°C)

Thermal
Conducti
vity
(W/m-K)

Electrical

Conducti

vity (x 106
Sim)

Viscosity
(mPa-s)

Density
(g/lcm?)

Pure

Gallium

29.76[1]

Exhibits
significant
supercoolin
9[2]

40.6 (liquid
@ 29.8°C)
(2]

~7.1
(liquid)[3]

1.99[3]

6.095
(liquid)

EGaln
(75.5% Ga,
24.5% In)

15.7[4]

~25-30

3.4[5]

6.25[4]

Galinstan
(68.5% Ga,
21.5% In,
10% Sn)

-19[6][7]

-19[8]

16.5[6][9]

3.46[6][9]

2.4 (at
20°C)[6]

6.44[6]

Ga-In-Sn
Eutectic
(e.qg.,
62.5% Ga,
21.5% In,
16% Sn)

~11[10]

Ga-Sn-Zn
Eutectic
(86.3% Ga,
10.8% Sn,
2.9% Zn)

~15[11]

-6.5[12]

~30-35[11]

~3.1[11]

~2.1[11]

~6.3[11]

(Gasolni10S

N10)97ZN3

8.2[2]

-29.2[2]

~3.0 (at
room
temp.)[2]

Ga-Al

alloys

Varies

(e.q.,
~40°C)[13]

High[13]

High[13]
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Experimental Protocols

Reproducible and accurate characterization of these alloys is paramount. The following are
detailed methodologies for key experiments.

Determination of Melting and Solidification Points via
Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for characterizing the thermal transitions of materials.
Methodology:

o Sample Preparation: A small sample (5-10 mg) of the gallium alloy is hermetically sealed in
an aluminum crucible. An empty, sealed crucible serves as the reference.

e Instrument Setup: The DSC instrument is purged with an inert gas (e.g., argon or nitrogen) to
create an inert atmosphere and prevent oxidation.

e Thermal Program:

o The sample is cooled to a sub-ambient temperature (e.g., -50°C) at a controlled rate (e.g.,
10°C/min).

o The sample is held isothermally for a few minutes to ensure thermal equilibrium.

o The sample is then heated at a controlled rate (e.g., 5°C/min) to a temperature well above

its expected melting point.
o A subsequent cooling scan at the same rate is performed to observe solidification.

» Data Analysis: The heat flow as a function of temperature is recorded. The onset of the
endothermic peak during heating corresponds to the melting point, while the onset of the
exothermic peak during cooling indicates the solidification point.[2]

Four-Point Probe Measurement of Electrical Resistivity

This method is employed to accurately measure the bulk electrical resistivity of the liquid metal

alloys.
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Methodology:

o Sample Containment: The liquid alloy is drawn into a non-conductive capillary tube of a
known internal diameter.

e Probe Configuration: Four thin, inert electrodes (e.g., tungsten) are inserted into the liquid
metal at precisely known intervals.

e Measurement: A constant DC current is passed through the outer two electrodes, and the
voltage potential is measured across the inner two electrodes using a high-impedance
voltmeter.

o Temperature Control: The entire sample assembly is placed within a cryostat or a
temperature-controlled chamber to facilitate measurements at various low temperatures.

» Calculation: The electrical resistivity (p) is calculated using the formula: p = (V/1) * (A/L),
where V is the measured voltage, | is the applied current, A is the cross-sectional area of the
capillary, and L is the distance between the inner voltage probes.

Viscosity Measurement with a Vibrational Viscometer

Vibrational viscometers are well-suited for low-viscosity fluids like liquid metals.
Methodology:

o Sample Loading: The liquid gallium alloy is placed in a sample container within the
viscometer's temperature-controlled chamber.

e Sensor Immersion: The vibrating sensor (e.g., a resonating fork or an oscillating piston) is
fully immersed in the liquid alloy.

o Temperature Equilibration: The sample is allowed to reach and stabilize at the desired low
temperature.

e Measurement: The instrument drives the sensor to oscillate at a constant frequency. The
damping effect of the surrounding liquid on the sensor's vibration is measured. This damping
is directly related to the viscosity of the fluid.
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o Data Acquisition: The instrument's software calculates the dynamic viscosity based on the

measured damping, taking into account the fluid's density.
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Caption: Workflow for thermophysical characterization of gallium alloys.

Influence of Alloying Elements on Melting Point
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Caption: Effect of common alloying elements on the melting point of gallium.

In conclusion, the selection of a gallium alloy for low-temperature applications requires careful
consideration of its thermophysical properties. For applications demanding liquidity at sub-zero
temperatures, Galinstan and the novel (Gasoln10Sn10)97Zns alloy are excellent candidates.[2][6]
[8] Where higher thermal conductivity is the primary driver and temperatures remain above
freezing, eutectic Ga-In or Ga-Sn-Zn alloys may be more suitable. It is also crucial to consider
the corrosive nature of gallium alloys, especially towards aluminum, in the design of any
system.[14] Further research into the optimization of these alloys will continue to expand their
utility in cutting-edge scientific and technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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